3-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]-4-methoxyphenyl}-1-(1-methyl-1H-pyrazol-5-yl)-2-propen-1-one

• IUPAC Name: (E)-3-[3-[(4-chloropyrazol-1-yl)methyl]-4-methoxyphenyl]-1-(2-methylpyrazol-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H17ClN4O2/c1-22-16(7-8-20-22)17(24)5-3-13-4-6-18(25-2)14(9-13)11-23-12-15(19)10-21-23/h3-10,12H,11H2,1-2H3/b5-3+
• InChI Key: JKKBEASZKLBPNA-HWKANZROSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)C=CC2=CC(=C(C=C2)OC)CN3C=C(C=N3)Cl
• Isomeric SMILES: CN1C(=CC=N1)C(=O)/C=C/C2=CC(=C(C=C2)OC)CN3C=C(C=N3)Cl
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a methoxy group, and a propenone group. Pyrazole is a five-membered ring with two nitrogen atoms. It is a common structure in many pharmaceutical drugs due to its ability to bind to various enzymes and receptors in the body.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through condensation reactions or through the reaction of amines with carbonyl compounds.

Molecular Structure Analysis

The compound has a complex structure with multiple rings and functional groups. The presence of the pyrazole ring suggests that the compound may have the ability to form hydrogen bonds and participate in pi stacking interactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. The presence of polar functional groups like the carbonyl group and the nitrogen atoms in the pyrazole ring suggest that the compound might have good solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing a pyrazole ring work by binding to enzymes or receptors and modulating their activity.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the presence of the pyrazole ring, it could be a potential candidate for drug development.